Cas no 888454-24-8 (N-(3,4-dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide
• CAS No: 888454-24-8
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5967360
• PubChem ID: 7204937
• Update Time: 2025-05-24

N-(3,4-dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(3,4-dimethylphenyl)-3-[(1-oxopropyl)amino]-
• AB00677214-01
• SR-01000018568-1
• N-(3,4-dimethylphenyl)-3-(propanoylamino)-1-benzofuran-2-carboxamide
• N-(3,4-dimethylphenyl)-3-propionamidobenzofuran-2-carboxamide
• F1883-0914
• AKOS024617236
• SR-01000018568
• 888454-24-8

• Inchi： 1S/C20H20N2O3/c1-4-17(23)22-18-15-7-5-6-8-16(15)25-19(18)20(24)21-14-10-9-12(2)13(3)11-14/h5-11H,4H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： FWJGUIVDOIQALO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CC)=C1C(NC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 489.2±45.0 °C(Predicted)
• pka: 12.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide

N-(3,4-Dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide

N-(3,4-Dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide is a highly specialized organic compound with the CAS Registry Number 888454-24-8. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The structure of this compound is characterized by the presence of a benzofuran core, a carboxamide group, and a propanamido substituent attached to the benzofuran ring. Additionally, the molecule features a 3,4-dimethylphenyl group, which adds complexity and potential bioactivity to the compound.

The synthesis of N-(3,4-Dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide involves multi-step organic reactions, including Friedel-Crafts acylation, amidation, and substitution reactions. The benzofuran core is typically derived from the condensation of phenols with aldehydes or ketones under acidic conditions. The introduction of the propanamido group and the 3,4-dimethylphenyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

Recent studies have highlighted the potential of benzofuran derivatives as bioactive compounds in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that benzofuran-based compounds exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that N-(3,4-Dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide could be explored for its potential in treating chronic inflammatory diseases or oxidative stress-related disorders.

In addition to its biological activity, this compound has shown interesting electronic properties that make it a candidate for applications in materials science. A study in *Advanced Materials* reported that benzofuran derivatives can be used as building blocks for designing novel organic semiconductors. The presence of the carboxamide group in this compound may further enhance its electronic characteristics, making it suitable for use in flexible electronics or optoelectronic devices.

The structural complexity of N-(3,4-Dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide also makes it an attractive target for computational chemistry studies. Researchers have employed density functional theory (DFT) calculations to investigate the molecular geometry and electronic distribution of this compound. These studies provide valuable insights into its reactivity and stability under different conditions.

From an industrial perspective, the synthesis and characterization of this compound align with current trends toward sustainable chemical manufacturing. The use of renewable feedstocks and energy-efficient reaction conditions are critical considerations in scaling up production processes for such specialized compounds. Recent innovations in flow chemistry and continuous manufacturing have opened new avenues for producing high-purity samples of this compound at an industrial scale.

In summary, N-(3,4-Dimethylphenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No: 888454-24-8) is a multifaceted organic compound with significant potential across various fields. Its unique structure endows it with bioactive properties that warrant further exploration in drug discovery programs. Simultaneously, its electronic characteristics make it a promising candidate for advanced materials applications. As research continues to uncover new aspects of this compound's chemistry and biology, it is poised to play an increasingly important role in both academic and industrial settings.